Cas no 2138171-87-4 (butyl[(1-cyclobutyl-1H-pyrazol-4-yl)methyl]amine)
butyl[(1-cyclobutyl-1H-pyrazol-4-yl)methyl]amine Chemical and Physical Properties
Names and Identifiers
-
- butyl[(1-cyclobutyl-1H-pyrazol-4-yl)methyl]amine
- EN300-712366
- 2138171-87-4
-
- Inchi: 1S/C12H21N3/c1-2-3-7-13-8-11-9-14-15(10-11)12-5-4-6-12/h9-10,12-13H,2-8H2,1H3
- InChI Key: PTNRMKHNSXVTHW-UHFFFAOYSA-N
- SMILES: N1(C=C(C=N1)CNCCCC)C1CCC1
Computed Properties
- Exact Mass: 207.173547683g/mol
- Monoisotopic Mass: 207.173547683g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 29.8Ų
butyl[(1-cyclobutyl-1H-pyrazol-4-yl)methyl]amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-712366-1.0g |
butyl[(1-cyclobutyl-1H-pyrazol-4-yl)methyl]amine |
2138171-87-4 | 1g |
$0.0 | 2023-06-07 |
butyl[(1-cyclobutyl-1H-pyrazol-4-yl)methyl]amine Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on butyl[(1-cyclobutyl-1H-pyrazol-4-yl)methyl]amine
Butyl[(1-Cyclobutyl-1H-Pyrazol-4-Yl)Methyl]Amine: A Comprehensive Overview
Butyl[(1-cyclobutyl-1H-pyrazol-4-yl)methyl]amine (CAS No. 2138171-87-4) is a complex organic compound with a unique structure that has garnered significant attention in the fields of chemistry and materials science. This compound, characterized by its pyrazole ring fused with a cyclobutane group, exhibits intriguing properties that make it a valuable subject for research and potential applications in various industries.
The molecular structure of butyl[(1-cyclobutyl-1H-pyrazol-4-yl)methyl]amine is defined by its pyrazole core, which is a five-membered aromatic ring containing two nitrogen atoms. The cyclobutane ring fused to the pyrazole introduces additional strain and reactivity, making this compound particularly interesting for chemists. The presence of the butyl group further enhances the compound's versatility, as it contributes to its solubility and reactivity in different chemical environments.
Recent studies have highlighted the potential of butyl[(1-cyclobutyl-1H-pyrazol-4-yl)methyl]amine in drug discovery and development. Its unique structure allows for interactions with various biological targets, making it a promising candidate for therapeutic applications. Researchers have explored its potential as a modulator of ion channels and enzymes, which are critical in treating conditions such as cardiovascular diseases, neurological disorders, and cancer.
In addition to its biological applications, butyl[(1-cyclobutyl-1H-pyrazol-4-yl)methyl]amine has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use in catalysis and coordination chemistry. Recent advancements in green chemistry have also focused on this compound as a potential catalyst for sustainable chemical transformations, reducing the need for hazardous reagents.
The synthesis of butyl[(1-cyclobutyl-1H-pyrazol-4-yl)methyl]amine involves a multi-step process that combines traditional organic synthesis techniques with modern methodologies. Key steps include the formation of the pyrazole ring through condensation reactions, followed by cycloaddition reactions to introduce the cyclobutane moiety. The final step involves alkylation to attach the butyl group, ensuring the compound's stability and functionality.
Despite its potential, butyl[(1-cyclobutyl-1H-pyrazol-4-yil)methyl]amine presents challenges in terms of scalability and cost-effectiveness. Researchers are actively exploring alternative synthetic routes to improve yield and reduce production costs. Innovations in flow chemistry and continuous processing are being leveraged to address these challenges, paving the way for broader industrial applications.
In conclusion, butyl[(1-cyclobutyl-1H-pyrazol-4-yil)methyl]amine (CAS No. 2138171-87-) represents a fascinating intersection of organic chemistry, biology, and materials science. Its unique structure and versatile properties continue to drive cutting-edge research, offering exciting possibilities for future innovations across multiple disciplines.
2138171-87-4 (butyl[(1-cyclobutyl-1H-pyrazol-4-yl)methyl]amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)